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Compound of Interest

Compound Name: Tosyl-L-phenylalanyl Chloride

CAS No.: 29739-88-6

Cat. No.: B1588259

Get Quote

Tosyl-L-phenylalanyl Chloromethyl Ketone, commonly known as TPCK, is a cornerstone

reagent in biochemistry and molecular biology. Structurally, it is an analog of the amino acid

phenylalanine, featuring a tosyl group for recognition and a reactive chloromethyl ketone

moiety. This unique combination makes TPCK a highly effective affinity label and an irreversible

inhibitor of specific classes of proteases.[1][2] While it is most famously used to target

chymotrypsin and chymotrypsin-like serine proteases, its reactivity extends to certain cysteine

proteases, making it a versatile tool for a wide range of applications.[1][3] This guide provides

an in-depth exploration of TPCK's mechanism of action, its core biochemical applications,

detailed experimental protocols, and critical considerations for its use in research.

Mechanism of Action: The Chemistry of Irreversible
Inhibition
The efficacy of TPCK stems from its two-part structure. The phenylalanine portion of the

molecule mimics the natural substrate of chymotrypsin, which preferentially cleaves peptide

bonds adjacent to aromatic amino acid residues.[4] This structural analogy allows TPCK to be

specifically recognized and bound within the active site of the enzyme.
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Once positioned, the chloromethyl ketone group acts as a potent electrophile. In chymotrypsin-

like serine proteases, the active site contains a "catalytic triad" of amino acids, including a

critical histidine residue (His-57 in chymotrypsin). The chloromethyl group of TPCK undergoes

a nucleophilic attack by the imidazole side chain of this histidine residue.[2][3][5] This reaction

forms a stable, covalent bond, effectively alkylating the histidine and permanently inactivating

the enzyme.[5] This irreversible inhibition is a hallmark of TPCK's action against this class of

enzymes.[1]

Interestingly, TPCK's reactivity is not limited to histidine. It can also alkylate the active site

sulfhydryl groups of certain cysteine proteases, such as papain, bromelain, and caspases,

expanding its utility beyond serine proteases.[1][6]
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Caption: Mechanism of TPCK irreversible inhibition of chymotrypsin.

Core Applications in Biochemical Research
Enzyme Inhibition and Specificity
TPCK is the quintessential irreversible inhibitor for chymotrypsin. Its high specificity makes it an

invaluable tool for distinguishing chymotrypsin activity from that of other proteases, such as

trypsin. A classic and critical application is the purification of commercial trypsin preparations,

which are often contaminated with chymotrypsin. Treating a trypsin solution with TPCK

selectively and irreversibly inactivates the chymotrypsin, yielding a highly pure trypsin solution

essential for applications like protein sequencing, proteomics sample preparation, and routine

cell culture.[1][3]

Beyond chymotrypsin, TPCK has been shown to inhibit a range of other proteases, albeit

sometimes with lower potency. This broader activity profile must be considered when designing

experiments.

Target Enzyme
Class

Specific Examples
Typical Working
Concentration

Reference(s)

Serine Proteases α-Chymotrypsin 10 - 100 µM [3]

Cysteine Proteases
Caspases (e.g.,

Caspase-3, -7)
40 µM [6][7]

Papain, Bromelain,

Ficin
Varies [1]

Kinases
pp70 S6 kinase

(pp70s6k)
IC50 ~5 µM [3][8]

IκB Kinase (IKK) 5 - 25 µM [9]

Affinity Labeling and Active Site Mapping
TPCK is a textbook example of an affinity label, a molecule that mimics a substrate to

specifically bind to an enzyme's active site and then reacts to form a covalent bond. This

property was instrumental in early studies to identify the key amino acid residues involved in
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enzyme catalysis. By using radiolabeled TPCK, researchers were able to covalently modify

chymotrypsin, digest the protein, and isolate the labeled peptide fragment, unequivocally

identifying Histidine-57 as the site of alkylation and a critical component of the active site.[1][2]

This general workflow remains a powerful strategy for identifying and characterizing the active

sites of novel enzymes.
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Caption: General workflow for an affinity labeling experiment using TPCK.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1588259/docs?utm_src=pdf-body-img#introduction-a-versatile-tool-for-probing-protein-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Probing Cellular Signaling Pathways
TPCK's ability to permeate cells has made it a widely used tool for dissecting complex signaling

cascades. Its effects are pleiotropic, reflecting its ability to interact with multiple intracellular

targets.

NF-κB Pathway: TPCK is a well-documented inhibitor of the NF-κB signaling pathway, a

central regulator of inflammation, immunity, and cell survival.[3] It has been shown to act at

two key nodes: it directly inhibits the IκB kinase (IKK) complex by modifying a cysteine

residue (Cys-179) in the IKKβ subunit, preventing the phosphorylation and subsequent

degradation of the inhibitor IκBα. Additionally, it can directly modify the p65/RelA subunit of

NF-κB itself (at Cys-38), blocking its ability to bind DNA.[9]
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Caption: TPCK inhibits the NF-κB pathway at IKK and p65/RelA.

Apoptosis Research: The role of TPCK in apoptosis (programmed cell death) is complex. It

has been reported to both induce and prevent apoptosis depending on the cell type and

context.[10][11] Its inhibitory action on various caspases, which are key executioners of

apoptosis, can block cell death pathways.[6] Conversely, TPCK can also trigger apoptotic

events, potentially through off-target effects like inhibiting the proteasome or RNA

polymerase II.[10][11] This dual nature underscores the importance of careful interpretation

of results.

Other Pathways: TPCK has been implicated in the inhibition of other signaling molecules,

including the PDK1/Akt pathway and the mitogen-regulated pp70s6k, highlighting its broad

utility in cell biology.[7][8]

Experimental Protocols & Best Practices
Handling and Safety
TPCK is a hazardous substance and should be handled with appropriate care.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat.[12][13]

Ventilation: Handle the solid powder and concentrated stock solutions in a well-ventilated

area or a chemical fume hood to avoid inhaling dust or aerosols.[12]

Disposal: Dispose of TPCK waste according to your institution's hazardous waste guidelines.

Preparation of Stock and Working Solutions
The stability of TPCK is a critical experimental parameter. It is stable as a powder and in

anhydrous organic solvents but is highly unstable in aqueous solutions.[3][14]

Protocol 1: Preparation of a 10 mM TPCK Stock Solution
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Weighing: Tare a sterile microcentrifuge tube. Carefully weigh out 3.52 mg of TPCK powder

(Molar Mass: 351.85 g/mol ).

Solvent Addition: Add 1.0 mL of high-purity, anhydrous DMSO to the tube.[14][15] Ethanol or

methanol can also be used.

Dissolution: Vortex the solution vigorously until the TPCK is completely dissolved. The

solution should be clear.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store tightly sealed at -20°C for several months.[14]

Protocol 2: Preparation of an Aqueous Working Solution

Crucial Note: Always prepare aqueous working solutions of TPCK immediately before use.

They are stable for only a few hours.[3][14]

Calculation: Determine the volume of stock solution needed to achieve the desired final

concentration in your aqueous buffer (e.g., cell culture medium, enzyme assay buffer).

Dilution: While vortexing the aqueous buffer, add the calculated volume of the TPCK stock

solution dropwise. This rapid mixing helps prevent precipitation.

Solvent Control: Ensure the final concentration of the organic solvent (e.g., DMSO) is

consistent across all experimental conditions, including the vehicle control, and is non-toxic

to your system.

Protocol: Inactivating Chymotrypsin in Trypsin
Preparations
This procedure is used to generate chymotrypsin-free trypsin for cell culture or proteomics.

Prepare Solutions:

Dissolve trypsin powder in a suitable buffer (e.g., 1 mM HCl) to the desired concentration

(e.g., 1 mg/mL).
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Prepare a fresh working solution of TPCK in a minimal volume of a compatible solvent

(e.g., water or buffer, prepared from a concentrated stock just before use).

Incubation: Add TPCK to the trypsin solution to a final concentration of approximately 50-100

µg/mL.

Reaction Conditions: Incubate the mixture at room temperature for 4-6 hours with gentle

agitation.

Storage: After incubation, the TPCK-treated trypsin is ready for use or can be filter-sterilized

and stored at -20°C.

Considerations and Limitations
While TPCK is a powerful reagent, researchers must be aware of its limitations to ensure the

validity of their conclusions.

Specificity: TPCK is not absolutely specific. Its reactivity with cysteine residues means it can

inhibit a broader range of proteases than just chymotrypsin-like enzymes.[1]

Off-Target Effects: Studies have revealed that TPCK can covalently label numerous

intracellular proteins. Notable off-targets include the largest subunit of RNA polymerase II

and components of the mitotic spindle.[11][16] These interactions can lead to profound

cellular effects, such as inhibition of transcription and cell cycle arrest in prometaphase,

which may confound the interpretation of experiments aimed at studying protease function.

[11][16]

Experimental Controls: Given its potential for off-target effects, rigorous controls are

essential. These may include using other, more specific inhibitors for the target of interest,

employing inactive analogs of TPCK, or using genetic approaches (e.g., siRNA, CRISPR) to

validate that the observed phenotype is due to the inhibition of the intended target.

Conclusion
Tosyl-L-phenylalanyl Chloromethyl Ketone (TPCK) remains an indispensable tool in the

biochemical sciences. Its role as a specific, irreversible inhibitor of chymotrypsin has secured

its place in routine laboratory protocols, from purifying trypsin to mapping enzyme active sites.
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Furthermore, its utility as a cell-permeable probe has enabled significant discoveries in

complex cellular processes like apoptosis and inflammatory signaling. However, its power is

matched by its potential for complexity. A thorough understanding of its mechanism, coupled

with an awareness of its limitations and the implementation of rigorous experimental controls,

will empower researchers to continue leveraging this classic reagent for future discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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